Cas no 4813-02-9 (4-Pyridinecarboxylicacid, 2-methylenehydrazide)

4-Pyridinecarboxylicacid, 2-methylenehydrazide structure
4813-02-9 structure
Product Name:4-Pyridinecarboxylicacid, 2-methylenehydrazide
CAS No:4813-02-9
MF:C7H7N3O
MW:149.149980783463
CID:334613
PubChem ID:284844
Update Time:2025-04-19

4-Pyridinecarboxylicacid, 2-methylenehydrazide Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarboxylicacid, 2-methylenehydrazide
    • 4-hydrazinylpyridine;isonicotinic hydrazide;4-hydrazinylpyridinehydrochloride;Pyridin-4-yl-hydrazine;4-Hydrazinopyridine;Pyridin-4-yl-hydrazine hydrobromide;isonicotinic acid methylenehydrazide;Isonicotinsaeure-methylenhydrazid;4-pyridylhydrazine;
    • (methylidene)isonicotinic acid hydrazide
    • 4813-02-9
    • 4-Pyridinecarboxylicacid,2-methylenehydrazide
    • DTXSID40964011
    • NSC-141142
    • n'-methylidenepyridine-4-carbohydrazide
    • NSC141142
    • AKOS024332730
    • SCHEMBL2988168
    • Inchi: 1S/C7H7N3O/c1-8-10-7(11)6-2-4-9-5-3-6/h2-5H,1H2,(H,10,11)
    • InChI Key: ZBUGKLFQZNDYHC-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CN=CC=1)NN=C

Computed Properties

  • Exact Mass: 149.05900
  • Monoisotopic Mass: 149.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.17
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.576
  • PSA: 54.35000
  • LogP: 0.81790

4-Pyridinecarboxylicacid, 2-methylenehydrazide Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited